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Compound of Interest

Compound Name: JMV6944

Cat. No.: B15605676

Get Quote

This guide provides researchers, scientists, and drug development professionals with best

practices for storing and handling JMV2959 to minimize degradation and ensure experimental

reproducibility.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for JMV2959 solid powder?

A1: To ensure the long-term stability of JMV2959 in its solid form, it is crucial to store it under

the correct temperature conditions. For extended storage, maintaining the powder at -20°C is

recommended, which can preserve it for up to three years. For shorter periods, storage at 4°C

is acceptable for up to two years.[1]

Q2: How should I prepare and store JMV2959 stock solutions?

A2: Proper preparation and storage of JMV2959 stock solutions are critical for maintaining its

activity. It is highly recommended to aliquot the stock solution into single-use volumes to

prevent degradation from repeated freeze-thaw cycles.[1] Once prepared, these aliquots

should be stored at -80°C for up to six months or at -20°C for a maximum of one month.[1]
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Q3: What is the recommended solvent for dissolving JMV2959?

A3: JMV2959 is soluble in Dimethyl Sulfoxide (DMSO) at a concentration of 25 mg/mL.[1] It is

important to use freshly opened, high-purity DMSO, as hygroscopic (water-absorbing) DMSO

can negatively impact solubility.[1] For in vivo experiments, JMV2959 has been dissolved in 2%

DMSO for injections.[2]

Q4: My JMV2959 solution appears cloudy or has precipitated. What should I do?

A4: If you observe precipitation or cloudiness in your JMV2959 solution, it may be possible to

redissolve the compound. Gentle warming of the solution, for instance, to 60°C, and

ultrasonication can aid in dissolution.[1] However, if the precipitate does not dissolve, it could

be a sign of degradation or contamination, and it is advisable to prepare a fresh solution.

Q5: Can I store JMV2959 solutions at room temperature?

A5: It is not recommended to store JMV2959 solutions at room temperature for extended

periods. While it may be shipped at ambient temperatures in its solid form, solutions are more

susceptible to degradation.[1] For optimal stability, always store solutions at -20°C or -80°C as

recommended.

Troubleshooting Guides
Issue: Inconsistent or unexpected experimental results.

This is a common issue that can often be traced back to the stability and handling of JMV2959.

Follow this troubleshooting workflow to identify the potential cause:
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Caption: Troubleshooting workflow for inconsistent experimental results.
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Data Presentation
Table 1: Recommended Storage Conditions for JMV2959

Form Temperature Duration Notes

Solid Powder -20°C 3 years
For long-term storage.

[1]

4°C 2 years
For shorter-term

storage.[1]

In Solvent -80°C 6 months
Recommended for

stock solutions.[1]

-20°C 1 month
For short-term

solution storage.[1]

Experimental Protocols
Protocol: Preparation of JMV2959 Stock Solution (10 mM in DMSO)

This protocol details the steps for preparing a 10 mM stock solution of JMV2959, a common

concentration for in vitro experiments.
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Preparation

Storage

1. Weigh JMV2959 Powder
(MW: 508.61 g/mol)

2. Add appropriate volume of
fresh, high-purity DMSO

3. Vortex to dissolve.
Use gentle warming (up to 60°C)

and sonication if needed.

4. Aliquot into single-use
tubes (e.g., 10-20 µL)

5. Store aliquots at -80°C
(up to 6 months) or

-20°C (up to 1 month)

6. Protect from light.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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